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Compound of Interest

Compound Name: 3-(4-Bromophenyl)isoxazole

Cat. No.: B083904 Get Quote

Essential Safety and Handling Guide for 3-(4-
Bromophenyl)isoxazole
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
(4-Bromophenyl)isoxazole (CAS No. 13484-04-3). Given its classification as an acute oral

toxicant, adherence to stringent safety protocols is imperative to ensure personnel safety and

environmental protection in all research and development activities.

Hazard Identification and Safety Summary
3-(4-Bromophenyl)isoxazole is classified as acutely toxic if swallowed.[1] The primary routes

of exposure are ingestion and inhalation of the powder.[2] The following table summarizes the

key safety information:
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Identifier Value

GHS Pictogram Skull and crossbones (GHS06)

Signal Word Danger

Hazard Statement H301: Toxic if swallowed

Precautionary Statement
P301 + P310: IF SWALLOWED: Immediately

call a POISON CENTER or doctor/physician.

Storage Class

6.1C: Combustible, acute toxic Cat. 3 / toxic

compounds or compounds which cause chronic

effects

Form Powder

Melting Point 99-104 °C

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first and most critical line of

defense against exposure. The following PPE is mandatory when handling 3-(4-
Bromophenyl)isoxazole:
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PPE Category Item Specification

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

required at all times.[3] A face

shield must be worn when

there is a risk of splashing.[3]

[4]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[3][4] Always

inspect gloves for integrity

before use and dispose of

contaminated gloves

immediately.[3][4]

Body Protection Laboratory Coat

A full-length, buttoned lab coat

is mandatory to protect skin

and clothing.[3]

Respiratory Protection N95 Dust Mask or Respirator

Use in a well-ventilated area or

a chemical fume hood.[3] A

NIOSH-approved N95 dust

mask or higher-level respirator

is necessary when handling

the powder outside of a fume

hood.

Foot Protection Closed-Toe Shoes
Shoes that fully cover the feet

are required.[3]

Operational Plan: Step-by-Step Handling and
Disposal
Adherence to a strict operational plan is crucial to minimize risk and ensure a safe laboratory

environment.

1. Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Isoxazolidinemethanol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Isoxazolidinemethanol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Isoxazolidinemethanol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: All work with 3-(4-Bromophenyl)isoxazole, including weighing and solution

preparation, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.[3][4]

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible in the immediate work area.[4]

2. Handling Procedures:

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[5] Do not breathe dust.

Weighing: If weighing the solid compound, do so within the fume hood. Use a tared weigh

boat to minimize contamination of the balance.

Solution Preparation: When preparing solutions, slowly add the solid 3-(4-
Bromophenyl)isoxazole to the solvent to prevent splashing.[3]

3. Storage:

Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated place.[5]

Recommended storage temperature is 2-8 °C.[5][6]

Store away from incompatible materials.

4. Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do not

use combustible materials like paper towels.[4]

Collect: Carefully sweep or scoop up the spilled material and place it in a labeled, sealed

container for hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
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5. Disposal Plan:

Waste Characterization: All waste containing 3-(4-Bromophenyl)isoxazole must be treated

as hazardous waste.

Waste Segregation: Segregate halogenated organic waste from other waste streams.[2]

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of

chemical waste.[3] Do not pour any waste containing this compound down the drain.[3]

Pickup: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office.

Experimental Workflow and Logic Diagrams
To further clarify the procedural steps for safe handling and disposal, the following diagrams

have been generated.
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Caption: Experimental Workflow for Safe Handling of 3-(4-Bromophenyl)isoxazole.
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Caption: Logical Relationship for Waste Disposal of 3-(4-Bromophenyl)isoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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